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Compound of Interest

Compound Name: 7-O-Geranylscopoletin

Cat. No.: B1599974

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the laboratory synthesis of 7-O-
Geranylscopoletin, a derivative of the naturally occurring coumarin, scopoletin. This
compound is of interest for its potential pharmacological activities, stemming from the
combination of the bioactive scopoletin core and the lipophilic geranyl side chain.

Introduction

Scopoletin (7-hydroxy-6-methoxycoumarin) is a phenolic compound found in various plants and
is known for a wide range of biological activities.[1][2][3][4] The addition of a geranyl group to
the 7-hydroxyl position is expected to enhance its bioavailability and potentially modulate its
biological effects. This protocol details the O-alkylation of scopoletin with geranyl bromide to
yield 7-O-Geranylscopoletin. The methodology is adapted from established procedures for
the synthesis of similar 7-prenyloxycoumarins.[5]

Synthesis Workflow

The synthesis of 7-O-Geranylscopoletin is achieved through a nucleophilic substitution
reaction where the hydroxyl group of scopoletin acts as a nucleophile, attacking the
electrophilic carbon of geranyl bromide. The reaction is facilitated by a base, which
deprotonates the hydroxyl group, increasing its nucleophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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